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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cochlioquinone A

CAS No.: 32450-25-2

Cat. No.: S569421

Cochlioqguinone A Basic Information

The table below summarizes the core identifier and storage information for Cochlioquinone A.

Property Description

CAS Number 32450-25-2 [1]

Molecular Formula C30H440s [1]

Molecular Weight 532.7 g/mol [1]

Purity >99% [1]

Storage Temperature -20°C [2] [3]

Physical Form Yellow lyophilisate (freeze-dried solid) [2] [3]

Safety & Handling

For safe handling, please be aware of the following hazard information.
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Aspect Information

Signal Word Warning [4]

| Hazard Statements (GHS) | H315 - Causes skin irritation [4] H319 - Causes serious eye irritation [4]
H335 - May cause respiratory irritation [4] | | Precautionary Measures | Avoid breathing
dust/fume/gas/mist/vapours/spray. Wear protective gloves and eye protection. Use in a well-ventilated area.

[4]]

Solubility & Experimental Reconstitution

Cochlioquinone A is soluble in several common laboratory solvents [2] [3]. This information is critical for

preparing stock solutions for experiments.

Solvent Solubility
Dimethyl Sulfoxide (DMSO) Soluble [2] [3]
Dimethylformamide (DMF) Soluble [2]
Methanol Solutable [1] [2]
Ethanol Solutable [2]

Recommended Protocol for Stock Solution Preparation

e Equipment Preparation: Bring a vial of Cochlioquinone A and the chosen solvent to room
temperature. Ensure all equipment is sterile and dry.

e Weighing: Accurately weigh the required amount of the compound. Due to its high molecular weight
(532.7 g/mol), calculations should be double-checked.

¢ Dissolution: Add the solvent to the vial to achieve the desired concentration (e.g., 10-50 mM). Gently
vortex or sonicate to ensure complete dissolution.

¢ Aliquoting: Immediately aliquot the stock solution into single-use vials to avoid repeated freeze-thaw
cycles.

e Storage: Store aliquots at -20°C or lower for long-term stability.
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Troubleshooting Common Experimental Issues

Here are solutions to some potential problems you might encounter.

Problem Possible Cause & Solution

Unexpectedly low The compound may not be fully dissolved. Try brief sonication in a warm water
solubility bath (not exceeding 40°C). Ensure the correct solvent is being used.

Loss of activity Improper storage is the most likely cause. Confirm the compound and its

stock solutions are always stored at -20°C or lower. Avoid repeated freeze-
thaw cycles by using single-use aliquots.

High background in Cochlioguinone A is a known antagonist for receptors like CCR5 [1]. Ensure
binding assays that the concentration used is within the specific activity range for your target
to minimize off-target effects.

Experimental Context & Biological Activity

Cochlioquinone A is a natural product with multiple reported biological activities, which provides context

for its use in various experiments [1]:

¢ CCRS5 Antagonist: It acts as an antagonist of the human chemokine receptor CCR5, which is
relevant in HIV-1 research [1].

¢ Enzyme Inhibition: It exhibits inhibitory activity against enzymes such as Diacylglycerol
Acyltransferase (DGAT) and Diacylglycerol Kinase (DGK) [1].

¢ Anti-angiogenic: It shows activity in inhibiting the formation of new blood vessels [1].
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This diagram illustrates the key biological activities of Cochlioquinone A as reported in the literature, which

can help guide your experimental design.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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